4-(1,3-dioxoisoindolin-2-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]butanamide
• InChI: InChI=1S/C22H22N6O4/c1-2-32-16-11-9-15(10-12-16)28-19(24-25-26-28)14-23-20(29)8-5-13-27-21(30)17-6-3-4-7-18(17)22(27)31/h3-4,6-7,9-12H,2,5,8,13-14H2,1H3,(H,23,29)
• InChI Key: CHKSSALGJMSVPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CCCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H22N6O4
• Molecular Weight: 434.4 g/mol

Description

4-(1,3-dioxoisoindolin-2-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide is a useful research compound. Its molecular formula is C22H22N6O4 and its molecular weight is 434.456. The purity is usually 95%.
BenchChem offers high-quality 4-(1,3-dioxoisoindolin-2-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,3-dioxoisoindolin-2-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

Pharmacological studies, such as those on DuP 753, highlight the exploration of chemical compounds for therapeutic uses, focusing on their mechanism of action, efficacy, and potential in treating conditions like hypertension and stroke. The in vivo pharmacology of DuP 753 shows its application in selectively inhibiting angiotensin II-induced responses, indicative of its potential in treating cardiovascular diseases (Wong et al., 1991).

Chemical and Biochemical Studies

Research on Hoechst 33258 and its analogues demonstrates the utility of chemical compounds in understanding biological systems, such as DNA binding specificity and the role of such interactions in cellular functions. The synthetic dye Hoechst 33258, known for its strong binding to the minor groove of double-stranded B-DNA, showcases the intersection of chemistry and biology for diagnostic and research tools (Issar & Kakkar, 2013).

Environmental Chemistry

Studies on the sorption of herbicides, like 2,4-D, to various matrices emphasize the environmental impact of chemical compounds and the importance of understanding their behavior in different ecosystems. This research is critical for developing strategies to mitigate environmental contamination and assess the ecological risk of chemical use (Werner, Garratt, & Pigott, 2012).

Medical Chemistry

The development and application of novel chemical entities, such as YM872 for neuroprotection in stroke, illustrate the role of chemistry in advancing medical science. The specific targeting of receptors or pathological processes by compounds like YM872 underlines the precision possible in modern pharmacotherapy (Takahashi et al., 2006).